N-cyano-N-[(4,5-dicyclopropyl-4H-1,2,4-triazol-3-yl)methyl]-4-fluoro-3-nitroaniline

• IUPAC Name: (4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl-(4-fluoro-3-nitrophenyl)cyanamide
• InChI: InChI=1S/C16H15FN6O2/c17-13-6-5-12(7-14(13)23(24)25)21(9-18)8-15-19-20-16(10-1-2-10)22(15)11-3-4-11/h5-7,10-11H,1-4,8H2
• InChI Key: YWKUEDWKRSHUKP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(N2C3CC3)CN(C#N)C4=CC(=C(C=C4)F)[N+](=O)[O-]
• Molecular Formula: C16H15FN6O2
• Molecular Weight: 342.33 g/mol

Description

“N-cyano-N-[(4,5-dicyclopropyl-4H-1,2,4-triazol-3-yl)methyl]-4-fluoro-3-nitroaniline” is a complex organic compound. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The 1,2,4-triazole ring is fused with a dicyclopropyl group and a cyano group. Additionally, it has a 4-fluoro-3-nitroaniline moiety.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The 1,2,4-triazole ring, the dicyclopropyl group, the cyano group, and the 4-fluoro-3-nitroaniline moiety would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the various functional groups present in the molecule. The 1,2,4-triazole ring, the cyano group, and the nitro group are all reactive and could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of various functional groups would all influence its properties.

Future Directions

The future research directions for this compound could involve studying its potential biological activities, given the known activities of related compounds. Additionally, research could be conducted to optimize its synthesis and explore its reactivity.